![molecular formula C24H26N4O6 B2701127 N-(2-methylphenyl)-4'-(piperidin-1-ylsulfonyl)biphenyl-3-carboxamide CAS No. 1251703-23-7](/img/structure/B2701127.png)
N-(2-methylphenyl)-4'-(piperidin-1-ylsulfonyl)biphenyl-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methylphenyl)-4'-(piperidin-1-ylsulfonyl)biphenyl-3-carboxamide, also known as MPSP, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound has shown promising results in various scientific studies and has been found to have a wide range of applications.
Scientific Research Applications
Cannabinoid Receptor Antagonists
A study focused on the structure-activity relationships of pyrazole derivatives, including compounds similar to N-(2-methylphenyl)-4'-(piperidin-1-ylsulfonyl)biphenyl-3-carboxamide, revealed their potential as potent and specific antagonists for the cannabinoid receptor CB1. These compounds are considered for their ability to counteract the side effects of cannabinoids and serve as pharmacological probes (Lan et al., 1999).
Anti-angiogenic and DNA Cleavage Activities
Another research initiative synthesized novel derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide, assessing their anti-angiogenic and DNA cleavage activities. These activities suggest potential applications in cancer treatment, highlighting the compounds' efficacy in inhibiting angiogenesis and inducing cytotoxic effects through DNA interaction (Kambappa et al., 2017).
κ-Opioid Receptor Antagonism
Research on 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a novel κ-opioid receptor (KOR) antagonist, showcases the therapeutic potential of these compounds in treating depression and addiction disorders. The compound demonstrated selectivity and high affinity for KORs, providing a basis for its use in pharmacological interventions (Grimwood et al., 2011).
PET Imaging of Microglia
The development of PET radiotracers for imaging reactive microglia in neuroinflammatory conditions is another application. Compounds like [11C]CPPC, designed to target CSF1R, a microglia-specific marker, represent advancements in noninvasive neuroinflammation studies. This approach aids in understanding and potentially treating neuropsychiatric disorders associated with neuroinflammation (Horti et al., 2019).
Synthesis and Bioactivity of Novel Benzamides
Research on the synthesis and antibacterial study of N-substituted derivatives of benzamides, including structures similar to this compound, highlights the potential of these compounds in developing new antibacterial agents. The study demonstrated moderate to significant activity against both Gram-negative and Gram-positive bacteria, indicating the relevance of these compounds in addressing bacterial resistance issues (Khatiwora et al., 2013).
properties
IUPAC Name |
methyl 2-(4-carbamoylpiperidin-1-yl)-3-(3,5-dimethoxyphenyl)-4-oxoquinazoline-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O6/c1-32-17-11-16(12-18(13-17)33-2)28-22(30)19-5-4-15(23(31)34-3)10-20(19)26-24(28)27-8-6-14(7-9-27)21(25)29/h4-5,10-14H,6-9H2,1-3H3,(H2,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEXSSAHQVRQVBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)OC)N=C2N4CCC(CC4)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.